Olinciguat
Olinciguat
Olinciguat is a guanylate cyclase activator drug candidate.
Brand Name:
Vulcanchem
CAS No.:
1628732-62-6
VCID:
VC0538034
InChI:
InChI=1S/C21H16F5N7O3/c22-12-4-2-1-3-11(12)9-33-16(14-5-6-36-32-14)7-15(31-33)18-28-8-13(23)17(30-18)29-10-20(35,19(27)34)21(24,25)26/h1-8,35H,9-10H2,(H2,27,34)(H,28,29,30)/t20-/m1/s1
SMILES:
C1=CC=C(C(=C1)CN2C(=CC(=N2)C3=NC=C(C(=N3)NCC(C(=O)N)(C(F)(F)F)O)F)C4=NOC=C4)F
Molecular Formula:
C21H16F5N7O3
Molecular Weight:
509.4
Olinciguat
CAS No.: 1628732-62-6
Inhibitors
VCID: VC0538034
Molecular Formula: C21H16F5N7O3
Molecular Weight: 509.4
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1628732-62-6 |
|---|---|
| Product Name | Olinciguat |
| Molecular Formula | C21H16F5N7O3 |
| Molecular Weight | 509.4 |
| IUPAC Name | (2R)-3,3,3-trifluoro-2-[[[5-fluoro-2-[1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)pyrazol-3-yl]pyrimidin-4-yl]amino]methyl]-2-hydroxypropanamide |
| Standard InChI | InChI=1S/C21H16F5N7O3/c22-12-4-2-1-3-11(12)9-33-16(14-5-6-36-32-14)7-15(31-33)18-28-8-13(23)17(30-18)29-10-20(35,19(27)34)21(24,25)26/h1-8,35H,9-10H2,(H2,27,34)(H,28,29,30)/t20-/m1/s1 |
| Standard InChIKey | YWQFJNWMWZMXRW-HXUWFJFHSA-N |
| SMILES | C1=CC=C(C(=C1)CN2C(=CC(=N2)C3=NC=C(C(=N3)NCC(C(=O)N)(C(F)(F)F)O)F)C4=NOC=C4)F |
| Appearance | Solid powder |
| Description | Olinciguat is a guanylate cyclase activator drug candidate. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Olinciguat |
| PubChem Compound | 90445883 |
| Last Modified | Nov 14 2021 |
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